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Compound of Interest

Compound Name: N,N,5-Trimethylfurfurylamine

Cat. No.: B082982 Get Quote

For researchers and scientists engaged in drug development and other laboratory applications,

the proper handling and disposal of chemical reagents is a cornerstone of a safe and compliant

work environment. This guide provides essential, step-by-step procedures for the safe disposal

of N,N,5-Trimethylfurfurylamine, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

N,N,5-Trimethylfurfurylamine is classified as a flammable liquid and a corrosive substance

that can cause severe skin burns and eye damage. Therefore, strict adherence to safety

protocols is mandatory during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (nitrile or neoprene), safety goggles, a face shield, and a flame-retardant lab

coat.

Ventilation: All handling and disposal procedures should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood to avoid inhalation of vapors.

Spill Management: Have a spill kit readily available that is appropriate for flammable and

corrosive liquids. In case of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, dry sand) and collect it in a sealed container for hazardous waste disposal. Do

not use combustible materials like paper towels to absorb the spill.
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Emergency Equipment: Ensure that an eyewash station and a safety shower are easily

accessible in the immediate work area.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for N,N,5-
Trimethylfurfurylamine.

Property Value Source

CAS Number 14496-35-6 [1][2]

Molecular Formula C8H13NO [1]

Molecular Weight 139.20 g/mol [1]

Boiling Point 164 °C [1]

Purity >98.0% [2]

Step-by-Step Disposal Protocol

The recommended and compliant method for the disposal of N,N,5-Trimethylfurfurylamine is

through a licensed hazardous waste disposal service.[2] Direct disposal down the drain or in

regular trash is strictly prohibited.

1. Waste Segregation and Collection:

Designated Waste Container: Use a dedicated, chemically compatible, and clearly labeled
waste container for N,N,5-Trimethylfurfurylamine. The container should be made of a
material that will not react with the amine, such as high-density polyethylene (HDPE).
Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the
contents as "N,N,5-Trimethylfurfurylamine". Include the appropriate hazard pictograms
(flammable and corrosive).
Avoid Mixing: Do not mix N,N,5-Trimethylfurfurylamine waste with other chemical waste
streams, especially with acids or strong oxidizing agents, to prevent violent reactions.

2. Waste Storage:
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Secure Closure: Keep the waste container tightly sealed at all times, except when adding
waste.
Storage Location: Store the waste container in a designated, well-ventilated, and cool
satellite accumulation area. This area should be away from sources of ignition and
incompatible materials.
Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.

3. Arranging for Disposal:

Contact Environmental Health and Safety (EHS): Follow your institution's established
procedures for hazardous waste pickup. This typically involves contacting the EHS office or
using an online waste pickup request system.
Provide Information: Be prepared to provide information about the waste, including the
chemical name, quantity, and hazard classification.

4. Decontamination of Empty Containers:

Triple Rinsing: Empty containers that held N,N,5-Trimethylfurfurylamine must be
decontaminated before they can be disposed of as non-hazardous waste. Triple rinse the
container with a suitable solvent (e.g., ethanol or acetone).
Rinsate Collection: The solvent used for rinsing (rinsate) is now considered hazardous waste
and must be collected and disposed of along with the N,N,5-Trimethylfurfurylamine waste.
Final Disposal of Container: Once decontaminated, the container can be disposed of
according to your institution's guidelines for non-hazardous laboratory waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper

disposal of N,N,5-Trimethylfurfurylamine.
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Caption: Disposal workflow for N,N,5-Trimethylfurfurylamine.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of N,N,5-Trimethylfurfurylamine, fostering a culture of safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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